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Compound of Interest

Compound Name: BI-167107

Cat. No.: B606075 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals engaged in the handling of BI-167107. Adherence to these

protocols is essential for ensuring personal safety and maintaining experimental integrity.

BI-167107 is a potent, high-affinity full agonist for the β2 adrenergic receptor (β2AR)[1][2]. Due

to its potency, it requires careful handling to prevent accidental exposure. The Safety Data

Sheet (SDS) classifies BI-167107 as harmful if swallowed and very toxic to aquatic life with

long-lasting effects[3].

Hazard Identification and Personal Protective
Equipment (PPE)
The primary defense against exposure to potent compounds like BI-167107 is the consistent

and correct use of appropriate PPE. The following table summarizes the mandatory PPE for

handling this compound.
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Activity Required PPE Specifications & Rationale

Receiving and Unpacking
• Double Nitrile Gloves• Lab

Coat• Safety Glasses

Inspect container for damage

upon receipt. Double gloving

provides an extra layer of

protection against

contamination[4][5].

Weighing and Aliquoting (Solid

Form)

• Double Nitrile Gloves•

Disposable Lab Gown• Safety

Goggles• Respiratory

Protection

All handling of solid BI-167107

must occur in a certified

chemical fume hood to prevent

inhalation of dust. A NIOSH-

approved respirator (e.g., N95)

is recommended.

Solution Preparation and

Handling

• Double Nitrile Gloves• Lab

Coat• Safety Goggles

Protects against splashes and

direct contact with the

compound in solution. Change

gloves immediately if

contaminated.

Waste Disposal
• Double Nitrile Gloves• Lab

Coat• Safety Goggles

Prevents exposure during the

handling and disposal of

contaminated materials.

Operational Plan: From Receipt to Disposal
A systematic workflow is critical to minimize exposure risk and ensure safe handling of BI-
167107.
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Preparation Phase

Handling Phase (in Fume Hood)

Disposal Phase

Receiving:
Inspect container for damage

Storage:
Powder: -20°C

In Solvent: -80°C

Store securely

Weighing Solid:
Use precision balance,
avoid dust generation

Proceed to handling

Solution Preparation:
Slowly add solvent (e.g., DMSO)

Dissolution:
Cap vial securely,
vortex or sonicate

Solid Waste:
Contaminated disposables

(gloves, tips, vials)

Dispose of solid waste

Liquid Waste:
Unused solutions

Dispose of liquid waste

Collection:
Place in labeled hazardous

waste containers

Click to download full resolution via product page

Caption: Workflow for Safe Handling of BI-167107.
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Detailed Experimental Protocols
Storage:

Upon receipt, store the powdered compound at -20°C in a tightly sealed container in a cool,

well-ventilated area.

Stock solutions should be stored at -80°C to maintain stability.

Protocol for Preparing a Stock Solution:

Preparation: Don all required PPE (double nitrile gloves, lab coat, safety goggles). Prepare

the workspace within a certified chemical fume hood by laying down absorbent bench paper.

Allow the vial of BI-167107 powder to equilibrate to room temperature before opening to

prevent condensation.

Weighing: Using a precision balance inside the fume hood, carefully weigh the desired

amount of the solid compound. Use dedicated spatulas and weighing boats to avoid cross-

contamination. Handle the solid carefully to minimize dust formation.

Solvent Addition: Slowly add the appropriate solvent (e.g., DMSO) to the vial containing the

solid BI-167107 to avoid splashing.

Dissolution: Securely cap the vial and vortex or sonicate as needed to ensure the compound

is completely dissolved.

Aliquoting and Storage: Dispense the stock solution into single-use aliquots in sterile tubes.

Clearly label each aliquot and store at -80°C.

Disposal Plan:

All waste materials contaminated with BI-167107 must be treated as hazardous chemical

waste.

Solid Waste: This includes empty vials, contaminated gloves, pipette tips, and other

disposable materials that have come into contact with the compound. These items should be

placed in a designated, sealed, and clearly labeled hazardous waste container.
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Liquid Waste: Collect all unused solutions containing BI-167107 in a designated, sealed, and

clearly labeled hazardous liquid waste container. Do not pour down the drain.

Final Disposal: Dispose of all waste containers through an approved waste disposal plant,

following all local and institutional regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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